molecular formula C8H5N3O2 B3164714 Pyrido[2,3-b]pyrazine-6-carboxylic acid CAS No. 893723-33-6

Pyrido[2,3-b]pyrazine-6-carboxylic acid

Cat. No. B3164714
CAS RN: 893723-33-6
M. Wt: 175.14 g/mol
InChI Key: HOBUKUYGYYLBAA-UHFFFAOYSA-N
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Description

Pyrido[2,3-b]pyrazine-6-carboxylic acid is a chemical compound with the CAS Number: 893723-33-6 . It has a molecular weight of 175.15 . The compound is typically stored at room temperature and is available in powder form .


Synthesis Analysis

The synthesis of pyrido[2,3-b]pyrazine derivatives, including Pyrido[2,3-b]pyrazine-6-carboxylic acid, involves multicomponent reactions . The chemical structures of these compounds were ascertained by spectral techniques such as NMR and FT-IR .


Molecular Structure Analysis

The molecular structure of Pyrido[2,3-b]pyrazine-6-carboxylic acid was analyzed using density functional theory (DFT) computations with B3LYP/6-31G (d,p) level of theory . This analysis included nonlinear optical (NLO) properties, frontier molecular orbitals (FMOs), UV-visible, vibrational analysis, natural bond orbitals (NBOs), transition density matrix (TDM), and density of states (DOS) analyses .


Physical And Chemical Properties Analysis

Pyrido[2,3-b]pyrazine-6-carboxylic acid is a powder that is stored at room temperature . Its molecular weight is 175.15 . The compound’s dipole moment (μ), average polarizability 〈α〉, first (βtot) and second 〈γ〉 hyper-polarizabilities were calculated .

Scientific Research Applications

Electrochemical DNA Sensing

Pyrido[2,3-b]pyrazine derivatives have been utilized for the first time in electrochemical sensing of DNA . This application is crucial in the field of biochemistry and molecular biology, where accurate and sensitive detection of DNA is required.

Nonlinear Optical Properties

These compounds have shown remarkable contributions towards nonlinear optical (NLO) technological applications . Nonlinear optics is the branch of optics that describes the behavior of light in nonlinear media, where the polarization density P responds nonlinearly to the electric field E of the light.

Biological Activity

Pyrido[2,3-b]pyrazine derivatives have demonstrated significant biological activity . They have been used in vitro for antioxidant and antiurease activity .

Inhibition of PI3K Isozymes

The heterocyclic compounds with a pyrido[2,3-b]pyrazine core have been shown to exhibit selective inhibition of PI3K isozymes . This has potential therapeutic applications, particularly in the treatment of cancer.

Treatment of Myocardial Infarction

These compounds have also been explored for treating myocardial infarction . Myocardial infarction, commonly known as a heart attack, occurs when blood flow decreases or stops to a part of the heart, causing damage to the heart muscle.

Dipeptidyl Peptidase IV Inhibitors

Pyrido[2,3-b]pyrazine derivatives have been explored as dipeptidyl peptidase IV inhibitors for the treatment of type 2 diabetes . Dipeptidyl peptidase-4 inhibitors are a class of oral hypoglycemics that block DPP-4.

Fluorescent Materials for Display Applications

A new tailor-made fluorescent core (pyrido[2,3-b]pyrazine) is designed and synthesized for high photoluminescence quantum efficiency (PLQY) and simple molecular structure in a full-color emitting material system . This has crucial implications for cost-effective multicolor display applications.

Antimicrobial, Antifungal, and Antiviral Activities

Pyrrolo[1,2-a]pyrazine derivatives, which are related to pyrido[2,3-b]pyrazine, have exhibited more antibacterial, antifungal, and antiviral activities . This suggests that pyrido[2,3-b]pyrazine derivatives may also have potential in these areas.

Safety and Hazards

The safety information for Pyrido[2,3-b]pyrazine-6-carboxylic acid indicates that it has the following hazard statements: H302, H315, H319, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

Mechanism of Action

Target of Action

Similar compounds have been utilized in electrochemical sensing of dna , suggesting potential interactions with nucleic acids.

Mode of Action

It’s known that the compound has remarkable contributions towards nonlinear optical (nlo) applications . This suggests that the compound may interact with its targets in a way that alters their optical properties.

Biochemical Pathways

The compound’s use in electrochemical dna sensing suggests it may interact with pathways involving DNA synthesis or repair.

Result of Action

Its use in electrochemical dna sensing suggests it may have an impact on cellular processes involving DNA.

properties

IUPAC Name

pyrido[2,3-b]pyrazine-6-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H5N3O2/c12-8(13)6-2-1-5-7(11-6)10-4-3-9-5/h1-4H,(H,12,13)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HOBUKUYGYYLBAA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NC2=NC=CN=C21)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H5N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

175.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Pyrido[2,3-b]pyrazine-6-carboxylic acid

CAS RN

893723-33-6
Record name Pyrido[2,3-b]pyrazine-6-carboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=893723-33-6
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Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name pyrido[2,3-b]pyrazine-6-carboxylic acid
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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